Cas no 2229245-20-7 (5-2-methoxy-3-(trifluoromethyl)phenyl-1,3-oxazol-2-amine)

• Product Name: 5-2-methoxy-3-(trifluoromethyl)phenyl-1,3-oxazol-2-amine
• CAS No: 2229245-20-7
• MF: C₁₁H₉F₃N₂O₂
• MW: 258.196573019028
• CID: 5860907
• PubChem ID: 165883164
• Update Time: 2025-05-25

5-2-methoxy-3-(trifluoromethyl)phenyl-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-2-methoxy-3-(trifluoromethyl)phenyl-1,3-oxazol-2-amine
• 5-[2-methoxy-3-(trifluoromethyl)phenyl]-1,3-oxazol-2-amine
• EN300-1942601
• 2229245-20-7

• Inchi： 1S/C11H9F3N2O2/c1-17-9-6(8-5-16-10(15)18-8)3-2-4-7(9)11(12,13)14/h2-5H,1H3,(H2,15,16)
• InChI Key： UTLLPASOMDCLQF-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(C2=CN=C(N)O2)=C1OC)(F)F

Computed Properties

• Exact Mass: 258.06161202g/mol
• Monoisotopic Mass: 258.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.3Ų

Additional information on 5-2-methoxy-3-(trifluoromethyl)phenyl-1,3-oxazol-2-amine

Introduction to 5-2-methoxy-3-(trifluoromethyl)phenyl-1,3-oxazol-2-amine (CAS No. 2229245-20-7)

5-2-methoxy-3-(trifluoromethyl)phenyl-1,3-oxazol-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229245-20-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the oxazole class, a heterocyclic structure characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The presence of functional groups such as a methoxy substituent at the 2-position and a trifluoromethyl group at the 3-position, along with an amine group at the 2-position of the oxazole ring, imparts unique chemical and biological properties that make it a promising candidate for further exploration in drug discovery.

The trifluoromethyl group is particularly noteworthy due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. In modern drug design, trifluoromethylated compounds are frequently employed to enhance pharmacokinetic profiles, including improved bioavailability and prolonged half-life. The methoxy group, on the other hand, can influence electronic properties and hydrogen bonding capabilities, further tailoring the compound's interactions with biological targets. The combination of these substituents in the 5-2-methoxy-3-(trifluoromethyl)phenyl-1,3-oxazol-2-amine structure suggests potential applications in developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The oxazole core is known to exhibit diverse biological properties, including antimicrobial, antiviral, and anti-inflammatory effects. The specific arrangement of substituents in 5-2-methoxy-3-(trifluoromethyl)phenyl-1,3-oxazol-2-amine may confer selectivity for certain biological pathways or targets, making it a valuable scaffold for structure-based drug design.

In the realm of medicinal chemistry, the development of new heterocyclic compounds remains a cornerstone of innovation. The oxazole ring is particularly versatile, serving as a key structural motif in numerous bioactive molecules. By modifying the substituents around the oxazole core, chemists can fine-tune the pharmacological properties of these compounds. For instance, studies have shown that electron-withdrawing groups like trifluoromethyl can enhance binding interactions with protein targets, while electron-donating groups such as methoxy can influence receptor affinity.

The synthesis of 5-2-methoxy-3-(trifluoromethyl)phenyl-1,3-oxazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been instrumental in constructing complex molecular frameworks efficiently. These techniques allow for the introduction of diverse functional groups while maintaining high regioselectivity and yield.

From a biochemical perspective, the amine functionality in 5-2-methoxy-3-(trifluoromethyl)phenyl-1,3-oxazol-2-amine opens up possibilities for further derivatization through amide bond formation or other nucleophilic substitution reactions. Such modifications can lead to libraries of analogs with tailored biological activities. High-throughput screening (HTS) and combinatorial chemistry approaches are often employed to rapidly assess the potency and selectivity of these derivatives against various disease-related targets.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. Oxazole derivatives have been explored for their potential in treating conditions ranging from infectious diseases to chronic disorders. The structural features of 5-2-methoxy-3-(trifluoromethyl)phenyl-1,3-oxazol-2-am ine, including its aromaticity and functional diversity, position it as a candidate for further pharmacological investigation.

Recent research has highlighted the role of fluorinated aromatic compounds in modulating enzyme activity and receptor binding. The trifluoromethyl group in particular has been shown to enhance metabolic stability by resisting oxidative degradation. This property is crucial for extending the half-life of drugs and improving their clinical efficacy. Additionally, fluorine atoms can influence hydrophobicity and electronic distribution within a molecule, further impacting its pharmacokinetic behavior.

In conclusion,5 - 2 - methoxy - 3 - (trifluoromethyl)phenyl - 1 , 3 - ox az ol - 2 - am ine (CAS No. 2229245 - 20 - 7) represents a promising compound with unique structural features that make it attractive for pharmaceutical applications. Its combination of an oxazole core with strategically placed functional groups such as methoxy and trifluoromethyl suggests potential therapeutic benefits across multiple disease areas. Continued research into this compound and its derivatives will likely yield valuable insights into novel drug development strategies.